Cas no 172517-39-4 (1-(4-bromophenyl)-N-methylmethanesulfonamide)

• Product Name: 1-(4-bromophenyl)-N-methylmethanesulfonamide
• CAS No: 172517-39-4
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD09871256
• CID: 92077
• PubChem ID: 17741329
• Update Time: 2025-04-18

1-(4-bromophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-N-methylmethanesulfonamide
• AG-E-21865
• AGN-PC-01LN2D
• CTK4D4269
• STL223668
• SureCN1678842
• 1-(4-bromophenyl)-N-methyl-methanesulfonamide
• DTXSID30589919
• 172517-39-4
• ZLCWARAJXKGTGZ-UHFFFAOYSA-N
• AKOS000378633
• AM100366
• c-(4-Bromo-phenyl)-N-methyl-methanesulfonamide
• E86885
• A811430
• CS-0351517
• FT-0716147
• SCHEMBL1678842
• MFCD09871256
• EN300-680087

• MDL： MFCD09871256
• Inchi： 1S/C8H10BrNO2S/c1-10-13(11,12)6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： ZLCWARAJXKGTGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(NC)(=O)=O

Computed Properties

• Exact Mass: 262.96200
• Monoisotopic Mass: 262.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.569
• Boiling Point: 373.6±44.0 °C at 760 mmHg
• Flash Point: 179.8±28.4 °C
• PSA: 54.55000
• LogP: 2.97000
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-bromophenyl)-N-methylmethanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes